Cas no 62903-14-4 (4-(3-Chlorophenyl)-4-oxobutanoic acid)

• Product Name: 4-(3-Chlorophenyl)-4-oxobutanoic acid
• CAS No: 62903-14-4
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• MDL: MFCD01320064
• CID: 958245
• Update Time: 2025-06-09

4-(3-Chlorophenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorophenyl)-4-oxobutanoic acid
• 4-(3-Chlorophenyl)-4-oxobutyric acid
• 3-(3-chlorobenzoyl)propionic acid
• 3-(m-Chlor-benzoyl)-propionsaeure
• 3-(m-chlorobenzoyl)propionic acid
• 3-(m-Chlorobenzoyl)-propionsaeure
• 4-(3'-chlorophenyl)-4-oxo-butanoic acid

• MDL： MFCD01320064
• Inchi： 1S/C10H9ClO3/c11-8-3-1-2-7(6-8)9(12)4-5-10(13)14/h1-3,6H,4-5H2,(H,13,14)
• InChI Key： QRPFBMZLGJGHGD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 212.02400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 93-101°C
• PSA: 54.37000
• LogP: 2.38750

4-(3-Chlorophenyl)-4-oxobutanoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 4-(3-Chlorophenyl)-4-oxobutanoic acid

Professional Introduction to 4-(3-Chlorophenyl)-4-oxobutanoic Acid (CAS No. 62903-14-4)

4-(3-Chlorophenyl)-4-oxobutanoic acid, with the chemical formula C₁₀H₆ClNO₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 62903-14-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chlorophenyl group and an oxobutanoic acid moiety makes it a versatile intermediate in synthesizing various pharmacologically active molecules.

The< strong>3-chlorophenyl substituent in the molecule imparts specific electronic and steric properties, influencing its reactivity and interaction with biological targets. This feature is particularly valuable in medicinal chemistry, where subtle modifications can lead to enhanced efficacy or selectivity of drug candidates. The< strong>4-oxobutanoic acid backbone provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>4-(3-chlorophenyl)-4-oxobutanoic acid. Studies have demonstrated its utility as a building block in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to act as a precursor for more complex molecules has made it a subject of extensive research in academic and industrial laboratories.

One of the most compelling aspects of< strong>4-(3-chlorophenyl)-4-oxobutanoic acid is its role in the development of novel antimicrobial agents. The chlorophenyl group, known for its electron-withdrawing properties, can enhance the compound's interaction with bacterial enzymes, leading to improved antibacterial activity. This has been particularly relevant in the context of rising antibiotic resistance, where new chemical entities are urgently needed to combat pathogenic bacteria.

The compound's< strong>CAS No. 62903-14-4 is a key identifier that ensures consistency and accuracy in scientific literature and patent filings. This standardized nomenclature system is crucial for researchers worldwide to communicate effectively about chemical substances. The CAS registry number also facilitates database searches and literature reviews, making it easier for scientists to stay updated on the latest developments involving this compound.

Recent advancements in computational chemistry have further highlighted the importance of< strong>4-(3-chlorophenyl)-4-oxobutanoic acid. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental validations, ensuring that theoretical predictions align with empirical observations.

The synthesis of< strong>4-(3-chlorophenyl)-4-oxobutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are essential for producing sufficient quantities of the compound for both research and commercial purposes.

The pharmaceutical industry has shown particular interest in leveraging< strong>CAS No. 62903-14-4-identified compounds for drug discovery programs. The structural features of< strong>4-(3-chlorophenyl)-4-oxobutanoic acid make it a promising candidate for further derivatization into molecules with enhanced pharmacological properties. Collaborative efforts between academic researchers and pharmaceutical companies are increasingly focused on exploring such intermediates as potential therapeutic agents.

In conclusion, 4-(3-chlorophenyl)-4-oxobutanoic acid, characterized by its CAS number CAS No. 62903-14-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and potential applications in drug development underscore its importance as a research tool and a precursor for novel therapeutics. As scientific understanding continues to evolve, this compound is expected to play an increasingly pivotal role in addressing global health challenges.